Cas no 1706430-25-2 (5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline)

• Product Name: 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline
• CAS No: 1706430-25-2
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• MDL: MFCD27986861
• CID: 4611881
• Update Time: 2025-10-30

5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline
• Benzenamine, 5-fluoro-2-methyl-4-(trifluoromethoxy)-

• MDL： MFCD27986861
• Inchi： 1S/C8H7F4NO/c1-4-2-7(14-8(10,11)12)5(9)3-6(4)13/h2-3H,13H2,1H3
• InChI Key： VNXZPCMKLJEVTP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(OC(F)(F)F)C=C1C

Additional information on 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline

Introduction to 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline (CAS No. 1706430-25-2) and Its Recent Applications in Chemical Biology

The compound 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline, identified by the CAS number 1706430-25-2, is a fluorinated aromatic amine that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of a fluoro group, a methyl substituent, and a trifluoromethoxy group on a benzene ring, make it a versatile intermediate in the synthesis of various biologically active molecules. The compound's electronic and steric properties, influenced by these substituents, contribute to its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can significantly influence the biological activity of a compound. For instance, fluorine substitution can lead to increased lipophilicity, reduced polarity, and improved resistance to enzymatic degradation. These attributes are particularly valuable in the development of small-molecule inhibitors and therapeutic agents.

5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline has been widely utilized as a key building block in the synthesis of novel pharmacophores. Its structural motif is frequently incorporated into drug candidates targeting various diseases, including cancer, inflammation, and infectious disorders. The fluoro group at the 5-position enhances the compound's interaction with biological targets by modulating its electronic distribution, while the methyl group at the 2-position influences steric hindrance and binding orientation. The trifluoromethoxy group at the 4-position further contributes to hydrophobicity and metabolic stability.

One of the most compelling aspects of 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating this compound into kinase inhibitor scaffolds, researchers have been able to design molecules with improved selectivity and potency. Recent studies have demonstrated that derivatives of 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline exhibit inhibitory activity against specific kinases, making them promising candidates for further optimization.

Another area where this compound has shown promise is in the treatment of infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. Fluorinated aromatic amines have been identified as effective scaffolds for antimicrobial compounds due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline has been used as a precursor in synthesizing compounds that exhibit broad-spectrum antimicrobial activity, offering hope for addressing emerging infections.

The synthesis of 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline involves multi-step organic reactions that highlight its synthetic utility. Traditional methods often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce the desired substituents onto the benzene ring. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Additionally, computational methods such as density functional theory (DFT) have been employed to optimize synthetic routes and predict the properties of derived compounds.

The impact of 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline extends beyond its direct applications in drug discovery. It serves as an important tool for chemists studying structure-activity relationships (SAR) and mechanistic insights into biological processes. By systematically varying substituents on this scaffold, researchers can gain valuable insights into how different functional groups influence biological activity. This information is critical for designing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 5-Fluoro-2-methyl-4-(trifluoromethoxy)aniline (CAS No. 1706430-25-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. The continued exploration of this compound's applications will likely yield novel therapeutic agents with enhanced properties for treating human health challenges.